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Compound of Interest

Compound Name: 3-(2-Thenoyl)propionic acid

Cat. No.: B188895 Get Quote

An In-depth Technical Guide to 3-(2-Thenoyl)propionic Acid: Chemical Properties and

Structure

This technical guide provides a comprehensive overview of the chemical properties and

structure of 3-(2-Thenoyl)propionic acid, also known by its IUPAC name, 4-oxo-4-thiophen-2-

ylbutanoic acid.[1][2][3] This document is intended for researchers, scientists, and

professionals in drug development and other scientific fields who require detailed chemical

information on this compound.

Nomenclature and Chemical Identifiers
The compound is identified by various names and registry numbers across different chemical

databases. A summary of these identifiers is presented in Table 1 for easy reference.

Table 1: Nomenclature and Chemical Identifiers for 3-(2-Thenoyl)propionic Acid
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Identifier Value

IUPAC Name 4-oxo-4-thiophen-2-ylbutanoic acid[1][2][3]

Common Name 3-(2-Thenoyl)propionic acid[1][2][3]

Synonyms

4-keto-4-(2-thienyl)butyric acid, 4-oxo-4-(2-

thienyl)butanoic acid, 4-Oxo-4-(thiophen-2-

yl)butyric acid[1][2][3]

CAS Number 4653-08-1[1][2][3][4][5]

Molecular Formula C₈H₈O₃S[1][2][3][4][6]

Molecular Weight 184.21 g/mol [1][2][4][5][6]

InChI
1S/C8H8O3S/c9-6(3-4-8(10)11)7-2-1-5-12-7/h1-

2,5H,3-4H2,(H,10,11)[1][5]

InChIKey ULJMYWHLMLRYSO-UHFFFAOYSA-N[1][2][5]

SMILES C1=CSC(=C1)C(=O)CCC(=O)O[1][5][6][7]

EC Number 225-089-5[1][5]

PubChem CID 78385[1]

Chemical Structure
3-(2-Thenoyl)propionic acid is a carboxylic acid characterized by a thiophene ring attached to

a butyric acid backbone through a ketone functional group. The molecule consists of a 4-

oxobutanoic acid chain where the carbon at position 4 is bonded to the carbon at position 2 of

a thiophene ring.
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Caption: 2D structure of 4-oxo-4-thiophen-2-ylbutanoic acid.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-(2-Thenoyl)propionic acid is

provided in Table 2.

Table 2: Chemical and Physical Properties
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Property Value

Appearance Solid

Melting Point 116-121 °C[2][5]

Boiling Point Data not available

Solubility Data not available

pKa Data not available

XLogP3-AA (Predicted) 0.7[1]

Reactivity and Stability
Stability: The compound is reported to be chemically stable under standard ambient

conditions (room temperature).

Hazards: It is classified as an irritant, causing skin and serious eye irritation.[1]

Reactivity: Information on reactivity is limited. As a carboxylic acid and a ketone, it is

expected to undergo reactions typical of these functional groups.

Experimental Protocols
Synthesis
A specific, detailed experimental protocol for the synthesis of 3-(2-Thenoyl)propionic acid
was not found in the reviewed literature. However, a method for the synthesis of a structurally

related compound, 3-(2-Thienyl)propanoic acid, is described below to provide insight into

potential synthetic strategies.

Synthesis of 3-(2-Thienyl)propanoic Acid[8]

This protocol describes the hydrogenation of 3-(2-thienyl)acrylic acid.

Materials:

3-(2-thienyl)acrylic acid (15.59 g, 0.10 mol)
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Palladium on carbon (10%, 4.2 g)

Tetrahydrofuran (THF) (130 mL)

Celite

Procedure:

A solution of 3-(2-thienyl)acrylic acid in tetrahydrofuran is prepared.

10% Palladium on carbon is added to the solution.

The mixture is subjected to Parr hydrogenation conditions at 45 psi at room temperature

for approximately 24 hours.

After the reaction is complete, the mixture is filtered through Celite.

The filtrate is concentrated to dryness to yield a brown-colored solid.

The solid is recrystallized from water to isolate the final product.

Yield: 9.32 g (60%) of 3-(2-Thienyl)propanoic acid as a mixture of white and tan colored

needles.[8]

Analysis
A specific analytical method for 3-(2-Thenoyl)propionic acid was not found. However, a

general method for the analysis of propionates in bread samples using High-Performance

Liquid Chromatography (HPLC) is outlined below and could be adapted.

General HPLC Method for Propionic Acid Determination[9]

Instrumentation:

HPLC system with a UV detector.

C18 column.

Chromatographic Conditions:
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Mobile Phase: A mixture of Na₂SO₄ (8.0 mM) + H₂SO₄ (1.0 mM) and acetonitrile (90:10,

v/v).

Detection Wavelength: 210 nm.

Run Time: Separation can be achieved in under 8 minutes.

Sample Preparation (Example from Bread Samples):

Mill the sample.

Extract with 0.1 mol L⁻¹ NaOH solution under ultrasonic irradiation.

Linearity: The method was reported to be linear in the range of 10-1000 mg L⁻¹ with a

regression coefficient (r²) higher than 0.99.[9]

Logical Relationships and Workflows
The following diagram illustrates the relationship between the chemical compound and its

various identifiers, which are crucial for database searches and regulatory submissions.

Chemical Identifiers

3-(2-Thenoyl)propionic Acid

C₈H₈O₃S

IUPAC Name 4-oxo-4-thiophen-2-ylbutanoic acid

 is named

CAS Number 4653-08-1

 is registered as

SMILES C1=CSC(=C1)C(=O)CCC(=O)O

 is represented by

InChIKey ULJMYWHLMLRYSO-UHFFFAOYSA-N

 is hashed to

Click to download full resolution via product page

Caption: Relationship between the compound and its key identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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